Cas no 2361890-48-2 (N-{(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)carbamoylmethyl}-N-ethylprop-2-enamide)

• Product Name: N-{(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)carbamoylmethyl}-N-ethylprop-2-enamide
• CAS No: 2361890-48-2
• MF: C₁₃H₁₉N₅O₂
• MW: 277.322262048721
• CID: 5414864
• PubChem ID: 145906361
• Update Time: 2025-10-25

N-{(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)carbamoylmethyl}-N-ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26583602
• N-{[(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)carbamoyl]methyl}-N-ethylprop-2-enamide
• 2361890-48-2
• N-[2-[(4-Cyclopropyl-5-methyl-1,2,4-triazol-3-yl)amino]-2-oxoethyl]-N-ethylprop-2-enamide
• Z2908038703
• N-[2-[(4-Cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)amino]-2-oxoethyl]-N-ethyl-2-propenamide
• N-{(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)carbamoylmethyl}-N-ethylprop-2-enamide

• Inchi： 1S/C13H19N5O2/c1-4-12(20)17(5-2)8-11(19)14-13-16-15-9(3)18(13)10-6-7-10/h4,10H,1,5-8H2,2-3H3,(H,14,16,19)
• InChI Key： YSFWNSPGGDJHLH-UHFFFAOYSA-N
• SMILES： C(N(CC(NC1N(C2CC2)C(C)=NN=1)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 277.15387487g/mol
• Monoisotopic Mass: 277.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.06±0.70(Predicted)

Additional information on N-{(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)carbamoylmethyl}-N-ethylprop-2-enamide

Introduction to N-{(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)carbamoylmethyl}-N-ethylprop-2-enamide and Its Significance in Modern Chemical Biology

N-{(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)carbamoylmethyl}-N-ethylprop-2-enamide, a compound with the CAS number 2361890-48-2, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including a triazole ring and an amidine moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The triazole ring is a key structural feature that contributes to the compound's stability and reactivity. Triazoles are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. In particular, the 4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl moiety introduces unique electronic and steric properties that can influence the compound's interaction with biological targets. This structural motif has been extensively studied in the development of novel heterocyclic compounds, demonstrating its potential as a pharmacophore in drug design.

The carbamoylmethyl and N-ethylprop-2-enamide groups further enhance the compound's complexity and functionality. The carbamoyl group is often involved in hydrogen bonding interactions, which are crucial for the binding affinity of small molecules to their targets. Meanwhile, the amide group can participate in various biochemical reactions, making it a valuable component in medicinal chemistry. The combination of these groups in N-{(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)carbamoylmethyl}-N-ethylprop-2-enamide suggests a multifaceted approach to drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential lead compounds for various therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising inhibitory effects on certain enzymes implicated in inflammatory diseases. This aligns with the growing interest in developing targeted therapies that modulate enzyme activity without causing systemic side effects.

The CAS number 2361890-48-2 serves as a unique identifier for this compound, facilitating its documentation and communication within the scientific community. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this compound in their studies. Additionally, the CAS registry provides valuable information about the compound's synthesis, properties, and safety data sheets (SDS), which are essential for laboratory work.

In terms of synthetic chemistry, N-{(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)carbamoylmethyl}-N-ethylprop-2-enamide exemplifies the innovative strategies employed in modern organic synthesis. The synthesis of complex heterocyclic compounds like this one often requires multi-step reactions involving cross-coupling techniques, cyclization reactions, and functional group transformations. These synthetic methodologies not only highlight the ingenuity of chemists but also contribute to the development of novel molecular architectures with tailored biological properties.

The pharmacological potential of this compound has been explored through both in vitro and in vivo studies. In vitro assays have revealed that it interacts with various biological targets with high specificity and affinity. For example, preliminary data suggest that it may inhibit certain kinases involved in cell signaling pathways relevant to cancer progression. Similarly, its interaction with other enzymes or receptors could provide insights into its therapeutic potential for neurological disorders or metabolic diseases.

One of the most exciting aspects of N-{(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)carbamoylmethyl}-N-ethylprop-2-enamide is its potential for further derivatization. By modifying specific functional groups or introducing new substituents, researchers can generate libraries of analogs with enhanced potency or selectivity. This approach is particularly valuable in drug discovery pipelines where optimization is critical for achieving desired pharmacological effects.

The integration of machine learning algorithms into drug discovery has also accelerated the process of identifying promising candidates like this one. These algorithms can analyze vast datasets to predict the binding affinity and toxicity profiles of compounds before they are synthesized in the lab. This predictive capability not only saves time and resources but also increases the likelihood of success in early-stage drug development.

In conclusion, N-{(4-cyclopropyl-5-methyl-4H-1,2,4-triazol- 3 -yl)carbamoylmethyl}-N- ethylprop- 2 -enamide (CAS number 2361890- 48 -2) represents a significant contribution to the field of chemical biology. Its complex structure, enriched by functional groups such as the triazole ring, carbamoylmethy l, and N- ethylprop- 2 -enamide, positions it as a versatile scaffold for further chemical modifications and biological evaluations. The ongoing research into this compoun d underscores its potential as a lead structu re for novel therapeutics, particularly in addressing inflammatory diseases an d other challenging medical conditions. As our understanding of molecular intera ctions continues to evolve, compounds like this one will play an increasingly important role i n shaping future treatments.